Cas no 76921-51-2 (Bicyclo[2.2.2]octan-1-ol, 4-heptyl-)

• Product Name: Bicyclo[2.2.2]octan-1-ol, 4-heptyl-
• CAS No: 76921-51-2
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 537023
• PubChem ID: 4156366
• Update Time: 2025-04-19

Bicyclo[2.2.2]octan-1-ol, 4-heptyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-ol, 4-heptyl-
• 1-heptylbicyclo[2.2.2]octan-4-ol
• 76921-51-2
• DTXSID10400032

• Inchi： 1S/C15H28O/c1-2-3-4-5-6-7-14-8-11-15(16,12-9-14)13-10-14/h16H,2-13H2,1H3
• InChI Key： WLQCOYZDCXYWKL-UHFFFAOYSA-N
• SMILES： OC12CCC(CCCCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 224.21414
• Monoisotopic Mass: 224.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23